Cas no 2098067-19-5 (3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one)

• Product name: 3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one
• CAS No: 2098067-19-5
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5728027
• PubChem ID: 121204182

3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one
• 3-chloro-1-[4-(methoxymethyl)-2,3-dihydroindol-1-yl]propan-1-one
• 2098067-19-5
• AKOS026712471
• F1907-8128
• 1-Propanone, 3-chloro-1-[2,3-dihydro-4-(methoxymethyl)-1H-indol-1-yl]-
• 3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one

• Inchi： 1S/C13H16ClNO2/c1-17-9-10-3-2-4-12-11(10)6-8-15(12)13(16)5-7-14/h2-4H,5-9H2,1H3
• InChI Key： UTUKWTWZNLSECU-UHFFFAOYSA-N
• SMILES： ClCCC(N1C2C=CC=C(COC)C=2CC1)=O

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 440.2±45.0 °C(Predicted)
• pka: 0.80±0.20(Predicted)

Additional information on 3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one

3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one: A Comprehensive Overview

3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one, also known by its CAS number 2098067-19-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a chloro-substituted propanone moiety attached to an indoline ring, which itself bears a methoxymethyl group at the 4-position. This unique combination of functional groups makes it a promising candidate for various chemical and biological studies.

The synthesis of 3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are invaluable for studying its stereochemical effects on biological activity. Researchers have also explored green chemistry approaches to synthesize this compound, reducing the environmental footprint associated with its production.

One of the most notable applications of this compound is in the field of medicinal chemistry. Studies have shown that 3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one exhibits potent anti-inflammatory and antioxidant properties, making it a potential lead compound for developing novel therapeutic agents. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of cyclooxygenase (COX)-2, an enzyme associated with inflammation and pain.

In addition to its pharmacological applications, this compound has also found use in materials science. The indoline core of 3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one has been utilized as a building block for constructing advanced materials, such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo reversible redox reactions makes it particularly suitable for applications in energy storage devices like batteries and supercapacitors.

The physical and chemical properties of CAS No 2098067-19-5 have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular conformation, stability, and reactivity under various conditions. For example, X-ray crystallography revealed that the compound adopts a planar conformation due to the aromaticity of the indoline ring, which enhances its electronic properties.

The safety profile of 3-Chloro-1-(4-(methoxymethyl)indolin-1-yl)propan-1-one has also been evaluated in accordance with regulatory guidelines. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, long-term exposure studies are still needed to fully understand its potential risks to human health and the environment.

In conclusion, CAS No 2098067-19-5, or 3-Chloro-1-(4-(methoxymethyl)indolin-1-ylium propanone, is a versatile compound with wide-ranging applications in both academia and industry. Its unique chemical structure, coupled with its promising biological and material properties, positions it as a key player in future research and development efforts.